Cas no 2309474-16-4 (2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid
• CAS No: 2309474-16-4
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6265058
• PubChem ID: 165739066
• Update Time: 2025-05-22

2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(6-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid
• 2309474-16-4
• EN300-7428473
• 2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid

• Inchi： 1S/C15H19BrN2O3/c16-13-5-4-10(8-17-13)15(21-9-14(19)20)6-11-2-1-3-12(7-15)18-11/h4-5,8,11-12,18H,1-3,6-7,9H2,(H,19,20)
• InChI Key： BSFFMHUVLOOJRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CC2CCCC(C1)N2)OCC(=O)O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid

2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic Acid: A Comprehensive Overview

2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid, commonly referenced by its CAS number CAS No. 2309474-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a bicyclic system, specifically a 9-azabicyclo[3.3.1]nonane framework, which is substituted with a 6-bromopyridin-3-yl group at the 3-position of the bicyclic ring. The presence of the bromine atom in the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles and target specificity. The substitution pattern on the bicyclic system, along with the attached acetic acid moiety, plays a crucial role in determining the compound's solubility, stability, and interactions with biological targets.

Research into compounds like this has been driven by their potential as scaffolds for drug candidates targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. The integration of functional groups such as bromine and acetic acid into these frameworks allows for fine-tuning of biological activity through medicinal chemistry optimization.

In terms of synthesis, this compound can be prepared via a multi-step process involving cyclization reactions to form the bicyclic system followed by substitution reactions to introduce the bromopyridine group and acetic acid moiety. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to such complex structures.

The pharmacological evaluation of this compound has revealed promising results in preclinical models, particularly in assays assessing its ability to modulate key biological pathways associated with disease states. Its unique combination of structural features makes it a valuable tool for exploring structure-activity relationships (SAR) in drug discovery programs.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding modes of this compound with its target proteins, aiding in the rational design of more potent analogs with enhanced efficacy and reduced off-target effects.

In conclusion, 2-{[3-(6-Bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid represents an exciting area of research at the intersection of organic synthesis and pharmacology. Its structural complexity and potential for therapeutic application underscore its importance as a subject for continued investigation.